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Compound of Interest

Compound Name: Cyanamide-15N2

Cat. No.: B15559168 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

specialized chemical reagents is paramount. This document provides critical safety and

logistical information for the use of Cyanamide-15N2, ensuring the integrity of your research

and the safety of laboratory personnel. The following procedural guidance is designed to be a

preferred resource, offering clarity and step-by-step instructions for operational and disposal

plans.

The fundamental principle for handling isotopically labeled compounds is that the isotopic label,

in this case, ¹⁵N, does not alter the chemical reactivity or toxicity of the molecule. Therefore, the

safety precautions for Cyanamide-15N2 are identical to those for its unlabeled counterpart.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Cyanamide.

Adherence to these exposure limits is critical for personnel safety.
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Parameter Value Agency/Source

NIOSH REL (TWA) 2 mg/m³ NIOSH[1][2]

ACGIH TLV (TWA) 2 mg/m³ ACGIH[1][3]

OSHA PEL None established OSHA[2]

Density (50% aq. solution) 1.082 g/mL at 25 °C Sigma-Aldrich[4]

Refractive Index (50% aq.

solution)
n20/D 1.405 Sigma-Aldrich[4]

Storage Temperature 2-8°C Sigma-Aldrich[4]

NIOSH REL: National Institute for Occupational Safety and Health Recommended Exposure

Limit; TWA: Time-Weighted Average over a 10-hour workday. ACGIH TLV: American

Conference of Governmental Industrial Hygienists Threshold Limit Value; TWA: Time-Weighted

Average over an 8-hour workday. OSHA PEL: Occupational Safety and Health Administration

Permissible Exposure Limit.

Personal Protective Equipment (PPE)
The proper selection and use of personal protective equipment are the first line of defense

against exposure. The following PPE is mandatory when handling Cyanamide-15N2.

Eye and Face Protection:
Goggles: Wear chemical safety goggles that meet European Standard EN166 or OSHA's

eye and face protection regulations in 29 CFR 1910.133.

Face Shield: In addition to goggles, a face shield should be worn when there is a risk of

splashing.

Skin Protection:
Gloves: Chemical-resistant gloves are required. Suitable materials include nitrile rubber (0.4

mm), chloroprene rubber (0.5 mm), or butyl rubber (0.7 mm). Always inspect gloves for

integrity before use and dispose of them after handling the chemical.
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Protective Clothing: A lab coat or long-sleeved clothing must be worn. For larger quantities or

in situations with a higher risk of exposure, a PVC apron or a full protective suit may be

necessary.

Respiratory Protection:
Fume Hood: All work with Cyanamide-15N2 should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Respirator: If exposure limits are likely to be exceeded, a NIOSH/MSHA-approved respirator

must be used. For concentrations above 2 mg/m³, a supplied-air respirator with a full

facepiece operated in a pressure-demand or other positive-pressure mode is recommended.

[1]

Operational Plan: Step-by-Step Handling Procedure
Following a standardized operational plan minimizes the risk of accidental exposure and

ensures the consistent and safe use of Cyanamide-15N2.

Preparation:

Ensure an eyewash station and safety shower are readily accessible.

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents before starting.

Don the required personal protective equipment as detailed above.

Handling:

Work exclusively within the chemical fume hood.

When handling the solid form, avoid creating dust.

For the 50% aqueous solution, carefully measure and dispense the liquid to avoid

splashing.
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Keep containers tightly closed when not in use.

Post-Handling:

Decontaminate all non-disposable equipment and work surfaces.

Properly segregate and label all waste generated.

Remove and dispose of contaminated gloves.

Wash hands thoroughly with soap and water.

Disposal Plan: Waste Management and
Decontamination
Proper disposal of Cyanamide-15N2 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection:
Hazardous Waste: All unused Cyanamide-15N2 and materials contaminated with it (e.g.,

pipette tips, absorbent pads, gloves) are considered hazardous waste.

Waste Containers: Collect all hazardous waste in clearly labeled, sealed containers. Avoid

using metal containers.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the

chemical name "Cyanamide-15N2". A warning such as "Do Not Mix with Acids - Liberates

Toxic Gas" should also be included.

Decontamination of Glassware and Equipment:
Initial Rinse: In a chemical fume hood, rinse the contaminated glassware with a pH 10 buffer

solution.

Collect Rinseate: This initial rinse solution is hazardous and must be collected in the

designated cyanide waste container.
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Second Rinse: Rinse the glassware with a dilute (10%) bleach solution, and collect this

rinseate in the same hazardous waste container.

Final Cleaning: After the decontamination rinses, the glassware can be washed with soap

and water.

Final Disposal:
Store the sealed hazardous waste container in a designated, well-ventilated hazardous

waste storage area.

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety (EHS) office or a licensed hazardous waste disposal contractor.

Spill Response Plan
In the event of a spill, a prompt and appropriate response is critical to mitigate exposure and

contamination.

Small Spills (inside a chemical fume hood):
Containment: Use an inert absorbent material such as vermiculite, dry sand, or earth to

absorb the spill.

Collection: Carefully collect the absorbent material and place it into a sealed, labeled

hazardous waste container.

Decontamination: Clean the spill area with a pH 10 buffer solution, followed by a rinse with a

10% bleach solution. Collect all cleaning materials as hazardous waste.

Large Spills (or any spill outside a chemical fume hood):
Evacuate: Immediately evacuate all personnel from the laboratory.

Alert: Notify your institution's emergency response personnel (e.g., EHS, Campus Safety)

and inform them of the nature of the spill.

Secure the Area: Post "Do Not Enter" signs on the laboratory doors.
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Do Not Attempt Cleanup: Await the arrival of trained and properly equipped emergency

responders.

Workflow for Safe Handling and Disposal of
Cyanamide-15N2
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Workflow for Safe Handling and Disposal of Cyanamide-15N2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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